Cas no 61312-64-9 (Benzenemethanol, 3-chloro-4-methyl-, acetate)

• Product Name: Benzenemethanol, 3-chloro-4-methyl-, acetate
• CAS No: 61312-64-9
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 484600
• PubChem ID: 57718367
• Update Time: 2025-04-19

Benzenemethanol, 3-chloro-4-methyl-, acetate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-chloro-4-methyl-, acetate
• acetic acid,(3-chloro-4-methylphenyl)methanol
• 61312-64-9
• EN300-7465555
• (3-CHLORO-4-METHYLPHENYL)METHYL ACETATE
• SCHEMBL13034159
• AKOS027473699

• Inchi： 1S/C10H11ClO2/c1-7-3-4-9(5-10(7)11)6-13-8(2)12/h3-5H,6H2,1-2H3
• InChI Key： SHGYJCHRGKLVGT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)COC(C)=O

Computed Properties

• Exact Mass: 216.05539
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls